2-(4-Fluorophenyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C15H15FN2O
• Molecular Weight: 258.29 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-6-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C15H15FN2O/c1-10-3-2-4-14-17-13(9-15(19)18(10)14)11-5-7-12(16)8-6-11/h5-10H,2-4H2,1H3
• InChI Key: TVSYQLUIUYEYDR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC2=NC(=CC(=O)N12)C3=CC=C(C=C3)F

Description

2-(4-Fluorophenyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic compound featuring a fused pyrido-pyrimidinone scaffold. The structure includes a 4-fluorophenyl substituent at position 2 and a methyl group at position 6 (Figure 1). The fluorophenyl group enhances lipophilicity and metabolic stability, while the methyl substituent may influence steric interactions in biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Fluorophenyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one can be achieved through several synthetic routes. One common method involves the condensation of 4-fluoroaniline with ethyl acetoacetate, followed by cyclization with formamide under acidic conditions. This reaction typically requires heating to reflux temperatures and can be catalyzed by acids such as hydrochloric acid or sulfuric acid .

Another approach involves the use of multicomponent reactions, where 4-fluoroaniline, acetylacetone, and formamide are reacted together in the presence of a catalyst such as zinc chloride. This method offers the advantage of a one-pot synthesis, reducing the number of steps and increasing overall yield .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the synthesis. Additionally, optimizing reaction conditions such as temperature, pressure, and catalyst concentration can further improve yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(4-Fluorophenyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: Nucleophilic substitution reactions can occur at the fluorophenyl group, where nucleophiles such as amines or thiols replace the fluorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with nucleophiles replacing the fluorine atom.

Scientific Research Applications

2-(4-Fluorophenyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-Fluorophenyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to the modulation of cellular processes. For example, it may inhibit cyclooxygenase (COX) enzymes, reducing the production of pro-inflammatory mediators . Additionally, it can interact with DNA and proteins, affecting cell proliferation and apoptosis .

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related pyrido[1,2-a]pyrimidin-4-one derivatives and analogs, focusing on substituent effects, pharmacological profiles, and physicochemical properties.

Structural Analogs with Substituted Aromatic Groups

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Features/Applications	References
Target Compound	2-(4-Fluorophenyl), 6-methyl	C₁₅H₁₄FN₃O	271.29	Enhanced lipophilicity; CNS activity?
2-(4-Methoxyphenyl)-6-methyl analog	2-(4-Methoxyphenyl), 6-methyl	C₁₆H₁₇N₃O₂	283.32	Increased solubility (methoxy group); potential metabolic instability
6-Methyl-3-phenyl analog	3-phenyl, 6-methyl	C₁₅H₁₂N₂O	236.27	Simpler structure; reduced electronic effects (no fluorine)
Risperidone (Antipsychotic drug)	3-[2-(4-(6-fluoro-benzisoxazolyl)piperidinyl)ethyl], 2-methyl	C₂₃H₂₇FN₄O₂	410.49	Approved for schizophrenia; binds 5-HT₂A/D₂ receptors

Key Observations :

• Fluorine vs. Methoxy : The 4-fluorophenyl group in the target compound improves metabolic stability compared to the 4-methoxyphenyl analog, where the electron-donating methoxy group may increase susceptibility to oxidative metabolism .
• This may limit its CNS activity compared to fluorinated derivatives .
• Risperidone Comparison : Risperidone shares the 2-methylpyrido[1,2-a]pyrimidin-4-one core but incorporates a bulky benzisoxazole-piperidine side chain at position 3, enabling dual serotonin-dopamine receptor antagonism. The target compound’s simpler structure lacks this pharmacophore, suggesting divergent therapeutic applications .

Analogs with Modified Pyrimidine Scaffolds

Compound Name	Core Structure	Molecular Formula	Molecular Weight	Notable Features	References
6-Ethyl-2-(4-fluorophenyl)-pyrido[4,3-d]pyrimidin-4-one	Pyrido[4,3-d]pyrimidinone scaffold	C₁₅H₁₆FN₃O	273.31	Increased hydrophobicity (ethyl group); unknown activity
3-(3-Fluorophenyl)-6-methyl-2-[purinylamino]propyl analog	Purine-modified derivative	C₂₂H₂₁FN₈O	432.46	Dual heterocyclic system; potential kinase inhibition

Key Observations :

• Pyrido[4,3-d]pyrimidinone vs. Pyrido[1,2-a]pyrimidinone: The ethyl-substituted analog (C₁₅H₁₆FN₃O) features a different ring fusion pattern (pyrido[4,3-d]), which may alter binding to enzymes or receptors compared to the target compound’s [1,2-a] fused system .

Physicochemical and Pharmacokinetic Properties

• Solubility : The absence of polar groups (e.g., hydroxyl or amine) in the target compound may limit aqueous solubility, necessitating formulation optimization .
• Metabolic Stability : Fluorine substitution reduces CYP450-mediated metabolism relative to methoxy or hydroxyl analogs, as seen in risperidone derivatives .

Biological Activity

2-(4-Fluorophenyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic compound belonging to the pyrido[1,2-a]pyrimidine family. Its unique structure features a fluorophenyl group and a methyl group, which contribute to its distinctive chemical and biological properties. This article explores the biological activity of this compound, focusing on its mechanisms of action, cellular effects, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C14H12FN3O
• Molecular Weight : 258.29 g/mol
• IUPAC Name : 2-(4-fluorophenyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one

The presence of the fluorine atom enhances the compound's reactivity and biological activity by influencing its electronic properties.

Research indicates that 2-(4-fluorophenyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one exhibits significant biological activity through several mechanisms:

• Inhibition of Cyclin-Dependent Kinase 2 (CDK2) :
  • The compound binds to the ATP-binding site of CDK2, inhibiting its kinase activity.
  • This inhibition prevents the phosphorylation of downstream targets necessary for cell cycle progression.
  • Cell Cycle Effects : Induces G1 phase arrest in cancer cells and promotes apoptosis through intrinsic pathways .
• Histone Demethylase Inhibition :
  • Similar compounds have been studied as inhibitors of histone lysine demethylases (KDMs), which play crucial roles in epigenetic regulation.
  • The structural modifications in pyrido[1,2-a]pyrimidines can enhance their selectivity and potency against specific KDMs .

Biological Activity and Applications

The biological activity of 2-(4-fluorophenyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one has been explored in various studies:

Anticancer Activity

• Case Study : In vitro studies demonstrate that this compound effectively inhibits the growth of several cancer cell lines by inducing apoptosis and cell cycle arrest .
• Mechanistic Insights : The compound's ability to inhibit CDK2 is particularly relevant for targeting cancers with dysregulated cell cycle control.

Enzyme Inhibition

• KDM Inhibition : Research has highlighted the potential of similar compounds as KDM inhibitors. The binding affinity and selectivity for KDMs can be influenced by structural modifications that alter electronic interactions .

Data Summary

Property/Activity	Description
Molecular Formula	C14H12FN3O
Molecular Weight	258.29 g/mol
CDK2 Inhibition	Yes; induces G1 phase arrest
Apoptosis Induction	Yes; via intrinsic pathway
Potential KDM Inhibition	Investigated; structural modifications enhance activity